Cas no 2731009-29-1 (3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride)

• Product Name: 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride
• CAS No: 2731009-29-1
• MF: C₉H₁₂ClF₃N₂S
• MW: 272.718190193176
• CID: 5570486
• PubChem ID: 165594667
• Update Time: 2025-05-25

3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride
• 2731009-29-1
• EN300-37137529
• 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride

• Inchi： 1S/C9H11F3N2S.ClH/c10-9(11,12)7-5-15-8(14-7)6-2-1-3-13-4-6;/h5-6,13H,1-4H2;1H
• InChI Key： BFWAIIMYCNALBD-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(F)(F)F)N=C1C1CNCCC1

Computed Properties

• Exact Mass: 272.0361817g/mol
• Monoisotopic Mass: 272.0361817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride

Comprehensive Overview of 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride (CAS No. 2731009-29-1)

The compound 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride (CAS No. 2731009-29-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its trifluoromethyl-thiazole moiety and piperidine backbone, exhibits unique physicochemical properties, making it a valuable intermediate in drug discovery and material science. Its structural features, including the hydrochloride salt form, enhance solubility and bioavailability, which are critical for applications in medicinal chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. The 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine scaffold is particularly notable for its potential in targeting central nervous system (CNS) disorders, a hot topic in contemporary research. Researchers are exploring its utility in designing novel neuromodulators and enzyme inhibitors, aligning with the growing focus on precision medicine and personalized therapeutics.

The synthesis of CAS No. 2731009-29-1 involves multi-step organic transformations, often leveraging cross-coupling reactions and heterocyclic chemistry. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge science. Additionally, its thiazole ring contributes to its stability under physiological conditions, a feature that aligns with the pharmaceutical industry's emphasis on drug-like properties.

From an industrial perspective, 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride is often procured by specialty chemical suppliers catering to high-throughput screening and lead optimization programs. Its role in fragment-based drug design is another area of interest, as it provides a versatile building block for constructing complex molecular architectures. This aligns with the broader trend of AI-driven drug discovery, where such fragments are computationally screened for optimal binding affinities.

Environmental and regulatory considerations also play a role in the compound's applications. Its trifluoromethyl group is known for its resistance to metabolic degradation, which raises questions about environmental persistence—a topic increasingly scrutinized in green chemistry initiatives. Researchers are thus exploring sustainable synthetic routes to minimize waste and energy consumption during production.

In summary, 3-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidine hydrochloride (CAS No. 2731009-29-1) represents a convergence of innovation in synthetic chemistry, drug discovery, and environmental stewardship. Its multifaceted applications and structural elegance ensure its continued relevance in both academic and industrial settings, particularly as the scientific community strives to address unmet medical needs through targeted therapies and sustainable practices.